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Compound of Interest

Compound Name: 2-Bromo-6-methoxyphenol

Cat. No.: B1278816 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is paramount for ensuring laboratory safety and environmental protection. This

guide provides a detailed, step-by-step procedure for the safe disposal of 2-Bromo-6-
methoxyphenol, a compound recognized as a skin, eye, and respiratory irritant.[1] Adherence

to these protocols is essential for minimizing risks and complying with regulatory standards.

I. Hazard Identification and Immediate Safety
Precautions
Before handling 2-Bromo-6-methoxyphenol for disposal, it is crucial to be aware of its specific

hazards. This compound is classified as causing skin irritation (H315), serious eye irritation

(H319), and potential respiratory irritation (H335).[1] Therefore, all handling and disposal

procedures must be conducted in a well-ventilated area, preferably within a chemical fume

hood.[2]

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory to prevent skin contact.

Eye Protection: Safety glasses or goggles must be worn to shield against splashes.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.
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II. Waste Characterization and Segregation
2-Bromo-6-methoxyphenol is a halogenated phenolic compound. Due to its hazardous

nature, it cannot be disposed of in regular trash or down the drain.[3][4] It must be treated as

hazardous waste.

Key Segregation Principles:

Halogenated Waste Stream: 2-Bromo-6-methoxyphenol waste should be collected in a

designated container for halogenated organic waste. It is critical to avoid mixing it with non-

halogenated waste to prevent costly and complex disposal procedures.[5][6]

Solid vs. Liquid: If the waste is in solid form, it should be collected separately from liquid

waste streams. Unwanted solid 2-Bromo-6-methoxyphenol is classified as hazardous

waste.[7]

Avoid Mixing: Do not mix 2-Bromo-6-methoxyphenol waste with incompatible materials.

Consult the Safety Data Sheet (SDS) for specific incompatibilities.

III. Step-by-Step Disposal Protocol
The following protocol outlines the systematic process for the safe collection and disposal of 2-
Bromo-6-methoxyphenol waste.

Step 1: Container Selection and Preparation

Choose a container that is chemically compatible with 2-Bromo-6-methoxyphenol. A high-

density polyethylene (HDPE) or glass container with a secure, screw-top cap is

recommended.[8][9]

The container must be in good condition, free from cracks or leaks.

Ensure the container is clean and dry before adding any waste.

Step 2: Labeling the Waste Container

Proper labeling is a critical step that must be done before any waste is added.[5]
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The label must include the following information:

The words "Hazardous Waste".[8]

The full chemical name: "2-Bromo-6-methoxyphenol". Avoid using abbreviations or

chemical formulas.[5]

A clear indication of the hazards (e.g., "Irritant," "Toxic").[8][9]

The date when the first waste is added (accumulation start date).[8]

Step 3: Waste Accumulation

All additions of waste to the container must be performed in a designated Satellite

Accumulation Area (SAA), such as a chemical fume hood.[4][8]

Keep the waste container securely closed at all times, except when actively adding waste.[5]

[9] This prevents the release of harmful vapors.

Do not fill the container beyond 90% of its capacity to allow for expansion.[10]

Step 4: Storage in a Satellite Accumulation Area (SAA)

The designated SAA must be at or near the point of waste generation.[8]

Store the waste container in a secondary containment bin to prevent spills from spreading.[9]

Ensure the SAA is inspected weekly for any signs of leakage.[8]

Step 5: Arranging for Disposal

Once the waste container is full (not exceeding the 90% mark), it must be removed from the

SAA within three days.[8]

Contact your institution's Environmental Health and Safety (EHS) or a licensed hazardous

waste disposal company to arrange for pickup.[3][4]

Provide the EHS office with a complete and accurate description of the waste.
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IV. Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

environmental contamination.

Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry

sand, or earth.[7]

Collect the absorbent material and the spilled chemical into a designated hazardous waste

container.

Clean the spill area with a suitable solvent, and collect the cleaning materials as

hazardous waste.

Large Spills:

Evacuate the area immediately.

Notify your institution's EHS or emergency response team.

Prevent entry to the affected area.

V. Data and Workflow Summary
Table 1: Key Disposal Information for 2-Bromo-6-methoxyphenol
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Parameter Guideline

Chemical Name 2-Bromo-6-methoxyphenol

CAS Number 28165-49-3

Primary Hazards Skin Irritant, Eye Irritant, Respiratory Irritant[1]

Disposal Method
Hazardous Waste Incineration (typical for

halogenated organics)

Waste Code
Varies by jurisdiction; consult your EHS

department.

PPE Requirements
Chemical-resistant gloves, safety goggles, lab

coat

Container Type HDPE or Glass with screw-top cap

Storage Location
Designated Satellite Accumulation Area (SAA)

[8]

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. Phenol, Chloroform, or TRIzol™ Waste Disposal | Research Safety Affairs | Office of
Research | UTHSC [uthsc.edu]

3. acs.org [acs.org]

4. ehrs.upenn.edu [ehrs.upenn.edu]

5. braun.matse.illinois.edu [braun.matse.illinois.edu]

6. campusoperations.temple.edu [campusoperations.temple.edu]

7. researchgate.net [researchgate.net]

8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

9. Chemistry Lab Waste Disposal - Environmental Marketing Services [emsllcusa.com]

10. ethz.ch [ethz.ch]

To cite this document: BenchChem. [Safe Disposal of 2-Bromo-6-methoxyphenol: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278816#2-bromo-6-methoxyphenol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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